Cas no 1137475-17-2 (5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile)

• Product Name: 5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile
• CAS No: 1137475-17-2
• MF: C₁₃H₁₆N₈
• MW: 284.31974029541
• CID: 1093876
• PubChem ID: 25221938
• Update Time: 2025-11-02

5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile
• 5-[[6-(4-aminobutylamino)pyrimidin-4-yl]amino]pyrazine-2-carbonitrile
• SCHEMBL619787
• 5-({6-[(4-AMINOBUTYL)AMINO]PYRIMIDIN-4-YL}AMINO)PYRAZINE-2-CARBONITRILE
• 1137475-17-2

• Inchi： 1S/C13H16N8/c14-3-1-2-4-16-11-5-12(20-9-19-11)21-13-8-17-10(6-15)7-18-13/h5,7-9H,1-4,14H2,(H2,16,18,19,20,21)
• InChI Key： DULCHLIZXSYMTD-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=CN=1)NC1C=NC(C#N)=CN=1)CCCCN

Computed Properties

• Exact Mass: 284.14979254g/mol
• Monoisotopic Mass: 284.14979254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile

5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile (CAS 1137475-17-2): A Comprehensive Overview

5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile (CAS 1137475-17-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This pyrimidine-pyrazine hybrid features a unique molecular structure, combining a pyrimidine core with a pyrazine-carbonitrile moiety, which contributes to its potential as a versatile building block in pharmaceutical research.

The compound's 4-aminobutylamino side chain enhances its solubility and bioavailability, making it particularly interesting for researchers exploring kinase inhibitors and other targeted therapies. Recent studies suggest that derivatives of this scaffold may interact with specific protein targets involved in cellular signaling pathways, though its exact mechanism of action remains under investigation.

In the context of current research trends, 5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile aligns with the growing interest in small molecule therapeutics for precision medicine applications. The pharmaceutical industry is particularly focused on such heterocyclic compounds due to their potential in addressing unmet medical needs in oncology and inflammatory diseases.

The synthesis of CAS 1137475-17-2 typically involves multi-step organic reactions, with careful attention to protecting group strategies for the amino functionalities. Analytical characterization commonly employs techniques like HPLC, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. Storage recommendations generally suggest cool, dry conditions to maintain stability.

From a commercial perspective, this compound serves as a valuable research chemical for academic and industrial laboratories. Suppliers typically offer it in milligram to gram quantities, with purity specifications ranging from 95% to 98%. The growing demand for such specialized pharmaceutical intermediates reflects the expansion of drug discovery programs worldwide.

Safety considerations for handling 5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, researchers should employ proper personal protective equipment when working with this material. The compound's carbonitrile group warrants particular attention during handling and disposal procedures.

Future research directions for this compound may explore its potential as a scaffold for drug development, particularly in designing selective enzyme inhibitors. The structural flexibility of the molecule allows for various modifications that could enhance its pharmacological properties. Computational chemistry approaches are increasingly being employed to predict the bioactivity of such compounds before synthetic efforts.

In the broader context of medicinal chemistry trends, compounds like CAS 1137475-17-2 represent the continuing evolution of structure-based drug design. The integration of such specialized building blocks into drug discovery pipelines demonstrates how modern pharmaceutical research combines synthetic chemistry with biological screening to identify promising therapeutic candidates.

The analytical profile of 5-((6-((4-Aminobutyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile reveals interesting physicochemical properties that influence its research applications. Its molecular weight of 300.34 g/mol and moderate polarity make it suitable for various formulation studies. Researchers have noted its stability under physiological pH conditions, which is crucial for potential in vivo applications.

As the pharmaceutical industry continues to seek novel chemical entities, compounds like 1137475-17-2 maintain their relevance in early-stage discovery programs. The compound's unique combination of hydrogen bond donors and acceptors contributes to its potential for specific molecular interactions, a key consideration in modern drug design paradigms.